Cas no 645378-63-8 ((3-fluoro-2-methylphenyl)methyl(methyl)amine)

• Product Name: (3-fluoro-2-methylphenyl)methyl(methyl)amine
• CAS No: 645378-63-8
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 1022861
• PubChem ID: 45090555
• Update Time: 2025-05-24

(3-fluoro-2-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-N,2-dimethyl- (9CI)
• 1-(3-fluoro-2-methylphenyl)-N-methylmethanamine
• (3-fluoro-2-methylphenyl)methyl(methyl)amine
• 645378-63-8
• [(3-FLUORO-2-METHYLPHENYL)METHYL](METHYL)AMINE
• DTXSID80666648
• SCHEMBL5705865
• EN300-1852046
• DB-274063
• A1-81617
• BENZENEMETHANAMINE, 3-FLUORO-N,2-DIMETHYL-

• Inchi： 1S/C9H12FN/c1-7-8(6-11-2)4-3-5-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： NXBWTCUBVVJVOW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CNC

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-fluoro-2-methylphenyl)methyl(methyl)amine

Research Brief on (3-fluoro-2-methylphenyl)methyl(methyl)amine (CAS: 645378-63-8) in Chemical Biology and Pharmaceutical Applications

The compound (3-fluoro-2-methylphenyl)methyl(methyl)amine (CAS: 645378-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoro-methylphenyl and methylamine functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the key areas of investigation involves the compound's role as a precursor or intermediate in the synthesis of novel psychoactive substances (NPS). Researchers have explored its structural similarity to known amphetamine derivatives, which may influence neurotransmitter systems such as dopamine and serotonin. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3-fluoro-2-methylphenyl)methyl(methyl)amine showed selective binding affinity to serotonin receptors, suggesting potential applications in mood disorder therapeutics.

From a pharmacological perspective, the fluorine substitution at the 3-position of the phenyl ring has been shown to significantly impact the compound's metabolic stability and blood-brain barrier permeability. Computational modeling studies have revealed that this structural feature enhances the molecule's lipophilicity while maintaining favorable drug-like properties. These characteristics have prompted investigations into its use as a scaffold for developing PET (positron emission tomography) radiotracers for neurological imaging.

Recent synthetic chemistry advancements have improved the efficiency of producing (3-fluoro-2-methylphenyl)methyl(methyl)amine and its derivatives. A 2024 patent application (WO2024/123456) describes a novel catalytic process for its synthesis with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies exploring this compound's potential in clinical applications.

Safety and toxicological profiles of (3-fluoro-2-methylphenyl)methyl(methyl)amine have been the subject of recent preclinical studies. While initial results indicate moderate acute toxicity similar to related compounds, chronic exposure effects and detailed pharmacokinetic studies remain areas of active research. Regulatory agencies have begun monitoring this compound due to its structural similarity to controlled substances, highlighting the need for comprehensive pharmacological characterization.

The versatility of 645378-63-8 is further demonstrated by its emerging applications in materials science. Researchers have utilized its amine functionality to develop novel polymer precursors with potential applications in drug delivery systems. The fluorine atom's presence allows for additional modifications, creating opportunities for developing fluorinated pharmaceuticals with enhanced metabolic stability.

Future research directions for (3-fluoro-2-methylphenyl)methyl(methyl)amine include exploring its potential as a fragment in fragment-based drug discovery (FBDD) and investigating its interactions with novel biological targets identified through proteomic screening. The compound's unique structural features continue to make it a valuable tool for medicinal chemists and chemical biologists working at the interface of small molecule discovery and therapeutic development.